Cas no 2138534-74-2 (N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide)

N-[3-(Aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide is a sulfonamide derivative characterized by its nitro-substituted aromatic ring and aminomethyl functional group. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structural features, which may confer bioactivity as an enzyme inhibitor or receptor modulator. The presence of the electron-withdrawing nitro group and the nucleophilic aminomethyl moiety enhances its reactivity, making it a versatile intermediate in synthetic applications. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted compounds. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and reproducibility in research settings.
N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide structure
2138534-74-2 structure
Product Name:N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide
CAS No:2138534-74-2
MF:C14H15N3O4S
MW:321.351601839066
CID:6473134
PubChem ID:165853247
Update Time:2025-05-20

N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2138534-74-2
    • EN300-1167488
    • N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide
    • Inchi: 1S/C14H15N3O4S/c1-10-6-11(9-15)8-12(7-10)16-22(20,21)14-4-2-13(3-5-14)17(18)19/h2-8,16H,9,15H2,1H3
    • InChI Key: DZBGXPFZYNVQGP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=CC(C)=CC(CN)=C1)(=O)=O

Computed Properties

  • Exact Mass: 321.07832714g/mol
  • Monoisotopic Mass: 321.07832714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126Ų

N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1167488-0.05g
2138534-74-2
0.05g
$792.0 2023-05-27
Enamine
EN300-1167488-0.1g
2138534-74-2
0.1g
$829.0 2023-05-27
Enamine
EN300-1167488-0.25g
2138534-74-2
0.25g
$867.0 2023-05-27
Enamine
EN300-1167488-0.5g
2138534-74-2
0.5g
$905.0 2023-05-27
Enamine
EN300-1167488-1.0g
2138534-74-2
1g
$943.0 2023-05-27
Enamine
EN300-1167488-2.5g
2138534-74-2
2.5g
$1848.0 2023-05-27
Enamine
EN300-1167488-5.0g
2138534-74-2
5g
$2732.0 2023-05-27
Enamine
EN300-1167488-10.0g
2138534-74-2
10g
$4052.0 2023-05-27
Enamine
EN300-1167488-50mg
2138534-74-2
50mg
$587.0 2023-10-03
Enamine
EN300-1167488-100mg
2138534-74-2
100mg
$615.0 2023-10-03

N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide Related Literature

Additional information on N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide

Research Briefing on N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide (CAS: 2138534-74-2)

N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide (CAS: 2138534-74-2) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its mechanism of action, biological activity, and potential therapeutic uses, making it a subject of significant interest among researchers.

The primary objective of recent research has been to elucidate the pharmacological properties of N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide. Studies have explored its interactions with various biological targets, including enzymes and receptors, to understand its potential as a therapeutic agent. Preliminary findings suggest that this compound exhibits promising activity in modulating specific biochemical pathways, which could be leveraged for the treatment of diseases such as cancer, inflammation, and infectious diseases.

Methodologically, researchers have employed a combination of in vitro and in silico approaches to characterize the compound. High-throughput screening assays have been used to evaluate its binding affinity and inhibitory effects on target proteins. Additionally, molecular docking and dynamics simulations have provided insights into the structural basis of its interactions. These techniques have been complemented by spectroscopic analyses, such as NMR and mass spectrometry, to confirm the compound's purity and stability under physiological conditions.

Recent results indicate that N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide demonstrates selective inhibition of certain enzymes involved in disease pathways. For instance, it has shown potent activity against kinases and proteases, which are critical targets in oncology and immunology. Moreover, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated in preclinical models, revealing favorable profiles that support further development.

In conclusion, N-[3-(aminomethyl)-5-methylphenyl]-4-nitrobenzene-1-sulfonamide represents a promising candidate for further investigation in drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies. Future research should focus on optimizing its efficacy and safety profiles through structural modifications and advanced preclinical testing. The ongoing studies underscore the potential of this compound to contribute significantly to the field of medicinal chemistry.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd